Cas no 1402232-59-0 (Methyl 4-(pyridin-3-yl)oxane-4-carboxylate)

• Product Name: Methyl 4-(pyridin-3-yl)oxane-4-carboxylate
• CAS No: 1402232-59-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4787519
• Update Time: 2025-08-05

Methyl 4-(pyridin-3-yl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(pyridin-3-yl)oxane-4-carboxylate
• Methyl 4-(pyridin-3-yl)tetrahydro-2H-pyran-4-carboxylate

• Inchi： 1S/C12H15NO3/c1-15-11(14)12(4-7-16-8-5-12)10-3-2-6-13-9-10/h2-3,6,9H,4-5,7-8H2,1H3
• InChI Key： QFBQYBIIKSTGQS-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(C2C=NC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Methyl 4-(pyridin-3-yl)oxane-4-carboxylate

Methyl 4-(pyridin-3-yl)oxane-4-carboxylate (CAS No. 1402232-59-0): A Comprehensive Overview

Methyl 4-(pyridin-3-yl)oxane-4-carboxylate (CAS No. 1402232-59-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure, incorporating both a pyridine ring and an oxane moiety, endows it with distinct chemical properties that make it a valuable candidate for further exploration.

The significance of this compound lies in its potential applications across various domains of chemical biology and drug discovery. The presence of the pyridine ring, a well-known pharmacophore, suggests that it may exhibit interactions with biological targets such as enzymes and receptors. Meanwhile, the oxane group introduces a cyclic ether functionality, which can influence the compound's solubility, metabolic stability, and overall bioavailability. These structural attributes make Methyl 4-(pyridin-3-yl)oxane-4-carboxylate an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. Among these, compounds that can modulate enzyme activity have shown particular promise. The 4-(pyridin-3-yl)oxane-4-carboxylate scaffold of Methyl 4-(pyridin-3-yl)oxane-4-carboxylate has been explored in several preclinical studies as a potential inhibitor for enzymes involved in metabolic pathways relevant to conditions such as diabetes and obesity. Preliminary findings indicate that derivatives of this compound may exhibit inhibitory effects on key enzymes like PDE4 and GSK-3β, which are implicated in inflammation and glucose metabolism.

The synthesis of Methyl 4-(pyridin-3-yl)oxane-4-carboxylate involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of pyridine derivatives with appropriate electrophiles to form the pyridine ring-substituted intermediate. Subsequent functionalization steps introduce the oxane moiety through cyclization reactions, often employing protecting groups to ensure regioselectivity. The final step involves esterification to yield the methyl ester derivative, which is the desired product.

The structural features of Methyl 4-(pyridin-3-yl)oxane-4-carboxylate also make it a versatile building block for more complex molecules. Researchers have utilized this compound as a precursor in the synthesis of heterocyclic libraries, which are then screened for biological activity. The combination of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing for rapid identification of lead compounds with potential therapeutic value.

In terms of pharmacokinetic properties, Methyl 4-(pyridin-3-yl)oxane-4-carboxylate exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, its stability under various conditions suggests that it may be suitable for long-term storage and transportation without significant degradation. These characteristics make it a practical choice for both laboratory research and potential clinical applications.

The latest advancements in drug discovery have emphasized the importance of structure-based drug design (SBDD). Methyl 4-(pyridin-3-yl)oxane-4-carboxylate, with its well-defined three-dimensional structure, serves as an excellent candidate for SBDD approaches. By integrating X-ray crystallography and molecular dynamics simulations, researchers can gain insights into how this compound interacts with biological targets at an atomic level. This detailed understanding can guide the optimization process to enhance binding affinity and selectivity.

4-(pyridin-3-yloxa/carboxylate. Several research groups have reported methods that minimize waste generation and reduce reliance on hazardous reagents. These environmentally conscious approaches align with global efforts to promote sustainable practices in pharmaceutical manufacturing. 4-(pyridin--3-yloxa/carboxy/late extend beyond enzyme inhibition. Emerging evidence suggests that this compound may also exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses. In particular, its ability to interact with cytokine receptors has been explored in models of chronic inflammation diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Early-stage studies indicate that derivatives of this compound could serve as novel therapeutics to complement existing treatments. 4-(pyridin--3-yloxa/carboxy/late (CAS No. 1402232--59--0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural composition offers opportunities for designing innovative drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.